Cas no 118176-50-4 (2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-)

2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-, is a heterocyclic compound featuring an oxazolidinone core substituted with a 3-(trifluoromethyl)phenyl group. This structure imparts unique chemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, which can improve bioavailability in drug development. Its oxazolidinone scaffold is known for antimicrobial activity, suggesting potential utility in designing novel antibiotics or enzyme inhibitors. The compound’s well-defined structure allows for precise modifications, facilitating its use as a building block in synthetic chemistry. Suitable for research and industrial applications, it offers a balance of reactivity and functional group compatibility.
2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- structure
118176-50-4 structure
Product Name:2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-
CAS No:118176-50-4
MF:C10H8F3NO2
MW:231.171233177185
CID:1207432
PubChem ID:15636104
Update Time:2025-06-23

2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-
    • 3-[3-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
    • DTXSID40576092
    • 3-(3-(trifluoromethyl)phenyl)oxazolidin-2-one
    • CS-0133216
    • SCHEMBL3589083
    • 118176-50-4
    • HZXAKRXJYMUEHR-UHFFFAOYSA-N
    • Inchi: 1S/C10H8F3NO2/c11-10(12,13)7-2-1-3-8(6-7)14-4-5-16-9(14)15/h1-3,6H,4-5H2
    • InChI Key: HZXAKRXJYMUEHR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1C(=O)OCC1)(F)F

Computed Properties

  • Exact Mass: 231.05074
  • Monoisotopic Mass: 231.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM556300-1g
3-(3-(Trifluoromethyl)phenyl)oxazolidin-2-one
118176-50-4 95%+
1g
$1722 2023-11-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1203856-1g
3-(3-(Trifluoromethyl)phenyl)oxazolidin-2-one
118176-50-4 98%
1g
¥13431.00 2024-08-09

2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Related Literature

Additional information on 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-

2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-: A Comprehensive Overview

The compound with CAS No. 118176-50-4, commonly referred to as 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the trifluoromethyl group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable building block in drug discovery and synthesis.

Oxazolidinones have been extensively studied due to their versatility in forming various functional groups and their ability to act as intermediates in the synthesis of antibiotics, such as cephalosporins and penicillins. The trifluoromethylphenyl substituent in this compound adds further complexity and functionality, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the most notable applications of 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- is its role as an intermediate in the synthesis of β-lactam antibiotics. These antibiotics are critical in treating bacterial infections, and the development of new derivatives is essential due to the increasing resistance of pathogens to existing drugs. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex β-lactam structures.

In addition to its role in antibiotic synthesis, this oxazolidinone derivative has shown promise in other therapeutic areas. For instance, recent research has explored its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl group contributes significantly to the compound's stability and bioavailability, making it a favorable candidate for drug development.

The synthesis of 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- involves a series of well-established organic reactions. Typically, the process begins with the preparation of an appropriate aldehyde or ketone derivative, followed by condensation with an amino alcohol to form the oxazolidinone ring. The introduction of the trifluoromethylphenyl group is achieved through Friedel-Crafts alkylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

From a pharmacological perspective, 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- exhibits interesting biological properties. Studies have demonstrated its ability to modulate cellular signaling pathways and inhibit key enzymes associated with inflammation and neoplastic transformation. These findings underscore its potential as a lead compound for developing novel therapeutics.

In conclusion, 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- (CAS No. 118176-50-4) is a versatile and valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of new drugs. As research continues to uncover its full potential, this compound is expected to contribute significantly to addressing unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd